1-(5-chloro-2-methylphenyl)-3-methyl-1H-pyrazol-5-amine
Cat. No. B8634388
M. Wt: 221.68 g/mol
InChI Key: RCHFYPZTJWDZTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08999998B2
Procedure details
To a solution of (5-chloro-2-methylphenyl)hydrazine hydrochloride (1.49 g, 7.72 mmol, 1 eq) in 8 mL ethanol was added hydrogen chloride (4.0 mL of a 5 M aqueous solution, 20 mmol, 2 eq) and 3-aminocrotonitrile (0.664 g, 8.09 mmol, 1.05 eq). The reaction mixture was stirred at 80° C. for 16 hours and then brought to neutral pH with saturated aqueous sodium bicarbonate. The resulting solution was extracted twice with dichloromethane, and the combined extracts were dried over magnesium sulfate and concentrated to give 1-(5-chloro-2-methylphenyl)-3-methyl-1H-pyrazol-5-amine, which was carried forward without further purification. LCMS (ESI) m+H=222.2; 1H NMR (400 MHz, DMSO-d6) δ: 7.39 (d, 1H), 7.37 (d, 1H), 7.25 (s, 1H), 5.22 (s, 1H), 5.00 (s, 2H), 2.04 (overlapping s and s, 6H).
Quantity
1.49 g
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl.[Cl:2][C:3]1[CH:4]=[CH:5][C:6]([CH3:11])=[C:7]([NH:9][NH2:10])[CH:8]=1.Cl.[CH3:13]/[C:14](/N)=[CH:15]\[C:16]#[N:17].C(=O)(O)[O-].[Na+]>C(O)C>[Cl:2][C:3]1[CH:4]=[CH:5][C:6]([CH3:11])=[C:7]([N:9]2[C:16]([NH2:17])=[CH:15][C:14]([CH3:13])=[N:10]2)[CH:8]=1 |f:0.1,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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1.49 g
|
|
Type
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reactant
|
|
Smiles
|
Cl.ClC=1C=CC(=C(C1)NN)C
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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Cl
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[Compound]
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Name
|
aqueous solution
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0.664 g
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Type
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reactant
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Smiles
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C/C(=C\C#N)/N
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C([O-])(O)=O.[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at 80° C. for 16 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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The resulting solution was extracted twice with dichloromethane
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the combined extracts were dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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Type
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product
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Smiles
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ClC=1C=CC(=C(C1)N1N=C(C=C1N)C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
